A-350619 Hydrochloride: An In-Depth Technical Guide on its Mechanism of Action
A-350619 Hydrochloride: An In-Depth Technical Guide on its Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Abstract
A-350619 hydrochloride is a potent and novel activator of soluble guanylyl cyclase (sGC), a critical enzyme in the nitric oxide (NO) signaling pathway.[1][2] This document provides a comprehensive overview of the mechanism of action of A-350619, detailing its effects on sGC kinetics, its interaction with the NO signaling cascade, and its resulting physiological effects. The information presented herein is intended to serve as a technical guide for researchers and professionals involved in drug discovery and development, particularly in therapeutic areas where modulation of the NO/cGMP pathway is of interest.
Core Mechanism of Action: Activation of Soluble Guanylyl Cyclase
A-350619 hydrochloride functions as an activator of soluble guanylyl cyclase (sGC).[1] sGC is a key enzyme that transduces the signal of nitric oxide (NO) by converting guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[3] The accumulation of cGMP leads to various physiological responses, most notably smooth muscle relaxation.[2]
The mechanism of A-350619 involves both direct activation of sGC and synergistic potentiation in the presence of NO.[1][4] This dual action suggests that A-350619 is an sGC stimulator, enhancing the enzyme's sensitivity to its endogenous activator, NO.
Effects on sGC Enzyme Kinetics
Experimental data demonstrates that A-350619 significantly enhances the catalytic efficiency of sGC. Specifically, it has been shown to:
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Increase Vmax: A-350619 was found to increase the maximum reaction velocity (Vmax) of sGC from a basal level of 0.1 to 14.5 µmol/min/mg, representing a 145-fold increase.[2][3]
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Decrease Km: The compound also lowered the Michaelis constant (Km) for GTP from 300 µM to 50 µM, indicating a 6-fold increase in the enzyme's affinity for its substrate.[2][3]
These kinetic changes result in a substantial increase in the production of cGMP.
Interaction with other sGC Ligands
Studies involving other sGC modulators have provided further insight into the binding and action of A-350619:
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YC-1: When combined with YC-1, another sGC activator, the effects on sGC kinetics were not additive.[2][3] This observation suggests that A-350619 and YC-1 may share a common or overlapping binding site on the sGC enzyme.[2][3]
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ODQ: The activation of sGC by A-350619 is partially inhibited by 1H-[1][2][4]oxadiazolo[4,3-a]quinoxalin-1-one (ODQ), a specific inhibitor of sGC that acts through oxidation of the enzyme's heme group.[2][3] This indicates that the activity of A-350619 is at least partially dependent on the redox state of the heme prosthetic group of sGC.
Signaling Pathway
The signaling cascade initiated by A-350619 is centered on the activation of sGC and the subsequent increase in intracellular cGMP levels.
Caption: Signaling pathway of A-350619 hydrochloride.
Quantitative Data Summary
The following tables summarize the key quantitative data regarding the activity of A-350619 hydrochloride.
Table 1: Effects of A-350619 on sGC Enzyme Kinetics
| Parameter | Basal | A-350619 | Fold Change |
| Vmax (µmol/min/mg) | 0.1 | 14.5 | 145 |
| Km (µM) | 300 | 50 | -6 |
Data from Miller et al., 2003.[2]
Table 2: In Vitro and In Vivo Efficacy of A-350619
| Experimental Model | Condition | Parameter | Value |
| Cavernosum Tissue Strips | Pre-treated with N-omega-nitro-L-arginine | EC50 | 80 µM |
| Cavernosum Tissue Strips | With Sodium Nitroprusside (SNP) | EC50 | 10 µM |
| Conscious Rat Model | In vivo | Effective Dose | 1 µmol/kg |
Data from Miller et al., 2003.[2]
Experimental Protocols
The following outlines the general methodologies for key experiments cited in the literature.
sGC Enzyme Activity Assay
A likely protocol to determine the effect of A-350619 on sGC activity would involve the following steps:
Caption: Experimental workflow for sGC enzyme activity assay.
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Enzyme Preparation: Purified soluble guanylyl cyclase is used.
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Incubation: The enzyme is incubated with A-350619 hydrochloride at a specified concentration. A range of GTP concentrations is also included to determine the Km.
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Reaction Initiation: The reaction is initiated by the addition of a cofactor, such as MgCl2.
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Reaction Termination: The reaction is stopped after a defined period.
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cGMP Quantification: The amount of cGMP produced is quantified using methods such as high-performance liquid chromatography (HPLC) or an enzyme-linked immunosorbent assay (ELISA).
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Data Analysis: The reaction velocities are plotted against the substrate concentrations, and the Vmax and Km are determined using Michaelis-Menten kinetics.
Ex Vivo Tissue Relaxation Assay
To assess the functional effect of A-350619 on smooth muscle relaxation, an organ bath experiment is typically employed:
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Tissue Preparation: Smooth muscle tissue, such as corpus cavernosum strips, is dissected and mounted in an organ bath containing a physiological salt solution.[2]
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Inhibition of Endogenous NO Production: To study the direct effect of A-350619, endogenous nitric oxide synthase (NOS) is inhibited using an agent like N-omega-nitro-L-arginine.[2]
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Contraction: The tissue is pre-contracted with an alpha-adrenergic agonist like phenylephrine.
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Dose-Response Curve: A-350619 is added to the bath in a cumulative manner to generate a dose-response curve for relaxation.
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Potentiation with NO Donor: To assess the synergistic effect with NO, the experiment is repeated in the presence of an NO donor such as sodium nitroprusside (SNP).[2]
In Vivo Model of Penile Erection
The pro-erectile effect of A-350619 is evaluated in a conscious rat model:[2]
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Animal Model: Conscious, male rats are used for the study.
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Drug Administration: A-350619 is administered, likely via intravenous or intraperitoneal injection, at a specific dose (e.g., 1 µmol/kg).[2]
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Observation: The animals are observed for signs of penile erection.
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Data Collection: The incidence and duration of erections are recorded and compared to a vehicle control group.
Conclusion
A-350619 hydrochloride is a potent activator of soluble guanylyl cyclase, acting to increase the production of cGMP both directly and in synergy with nitric oxide. This mechanism of action translates to significant physiological effects, including smooth muscle relaxation. The quantitative data and experimental findings summarized in this guide provide a solid foundation for further investigation and development of A-350619 and similar sGC activators for therapeutic applications.
